Cas no 392303-50-3 (N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide)

• Product Name: N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide
• CAS No: 392303-50-3
• MF: C₁₇H₁₁F₄N₃OS₂
• MW: 413.412354707718
• CID: 6490318
• Update Time: 2025-07-17

N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide
• N-(5-((3-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide
• Benzamide, N-[5-[[(3-fluorophenyl)methyl]thio]-1,3,4-thiadiazol-2-yl]-3-(trifluoromethyl)-

• Inchi： 1S/C17H11F4N3OS2/c18-13-6-1-3-10(7-13)9-26-16-24-23-15(27-16)22-14(25)11-4-2-5-12(8-11)17(19,20)21/h1-8H,9H2,(H,22,23,25)
• InChI Key： ZFBSISGZQVNOBK-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC2=CC=CC(F)=C2)S1)(=O)C1=CC=CC(C(F)(F)F)=C1

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 7.27±0.50(Predicted)

Additional information on N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide

Research Brief on N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide (CAS: 392303-50-3)

Recent studies have highlighted the potential of N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide (CAS: 392303-50-3) as a promising compound in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiadiazole core and trifluoromethylbenzamide moiety, has garnered attention for its potential applications in drug discovery, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes.

The compound's structure-activity relationship (SAR) has been extensively studied, revealing that the presence of the fluorophenylmethylsulfanyl group enhances its binding affinity to target proteins. Recent in vitro assays demonstrated its inhibitory effects on key kinases, such as EGFR and VEGFR, which are critical in cancer cell proliferation and angiogenesis. These findings suggest its potential as a multi-kinase inhibitor, offering a novel approach to targeted cancer therapy.

In addition to its kinase inhibitory properties, N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide has shown promising results in modulating inflammatory responses. Preclinical studies indicate its ability to suppress pro-inflammatory cytokines, such as TNF-α and IL-6, by interfering with NF-κB signaling pathways. This dual functionality positions the compound as a candidate for treating chronic inflammatory diseases and certain cancers.

Recent synthetic advancements have improved the yield and purity of 392303-50-3, facilitating further pharmacological evaluations. Optimized protocols now allow for scalable production, addressing previous challenges related to its complex synthesis. These developments are critical for advancing the compound into clinical trials and ensuring its availability for broader research applications.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research efforts are focused on derivatization strategies to enhance its drug-like characteristics while retaining its therapeutic efficacy. Collaborative studies between academic and industrial researchers are underway to accelerate its translation into clinical applications.

In conclusion, N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3-(trifluoromethyl)benzamide represents a versatile scaffold with significant potential in both oncology and immunology. Continued research into its mechanisms of action and therapeutic applications will be essential to fully realize its clinical benefits. This brief underscores the importance of interdisciplinary collaboration in advancing such compounds from bench to bedside.